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Compound of Interest

4-Chloro-6, 7-dimethoxyquinazolin-
Compound Name:
2-amine

Cat. No.: B1313281

The proper disposal of 4-Chloro-6,7-dimethoxyquinazolin-2-amine, a chemical intermediate
used in pharmaceutical research, is a critical component of laboratory safety and environmental
responsibility. Adherence to established protocols is essential to mitigate risks to personnel and
the environment. This guide provides a procedural framework for the safe handling and
disposal of this compound, in line with regulatory standards.

The primary principle governing the disposal of 4-Chloro-6,7-dimethoxyquinazolin-2-amine
is to treat it as hazardous waste.[1] Disposal must be conducted in strict accordance with local,
regional, and national regulations.[2] In the United States, the management of hazardous
waste is primarily regulated under the Federal Resource Conservation and Recovery Act
(RCRA), which establishes a "cradle-to-grave" framework for hazardous waste management.[3]
State-level agencies, such as Departments of Environmental Protection, often implement and
enforce these regulations, which may include specific permitting and licensing for facilities that
treat, store, or dispose of hazardous materials.[3][4][5]

Safety and Hazard Profile

Before handling, it is imperative to be aware of the hazards associated with 4-Chloro-6,7-
dimethoxyquinazolin-2-amine. This compound is classified as harmful if swallowed, causes
skin irritation, and causes serious eye irritation.[1] It may also cause respiratory irritation.
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Hazard ldentification &
Safety Data

Details

Source

GHS Signal Word

Warning

[1](6]

Hazard Statements (H-Codes)

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Precautionary Statements (P-
Codes)

P261, P264, P271, P280,
P302+P352,
P305+P351+P338, P501

[6]

Hazard Classifications

Skin Irritation (Category 2),
Eye Irritation (Category 2),
Specific Target Organ Toxicity -
Single Exposure (Category 3)

[1](6]

Target Organs

Respiratory system

[1](6]

Required Personal Protective
Equipment (PPE)

N95-type dust mask,
Eyeshields/Safety Goggles,
Chemical-resistant Gloves,

Protective Clothing

[11(61[7]

Storage Class

11 - Combustible Solids

[6]

Experimental Protocols

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

o Evacuate Personnel: Keep unnecessary personnel away from the spill area.[8]

e Ensure Ventilation: Handle the spill in a well-ventilated area.[1][7][8]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14952&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14952&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14952&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14952&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://www.fishersci.com/store/msds?partNumber=AAH2840514&productDescription=4-CHLRO-67-DIMETHOXYQUINAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/518654
https://www.echemi.com/sds/2-amino-4-chloro-6-7-dimethoxyquinazoline-pd180630121541.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14952&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH2840514&productDescription=4-CHLRO-67-DIMETHOXYQUINAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-4-chloro-6-7-dimethoxyquinazoline-pd180630121541.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Wear Full PPE: Don appropriate personal protective equipment, including respiratory
protection, gloves, and eye protection.[8]

» Containment: Prevent the chemical from entering drains.[8]

e Clean-up: For a solid spill, avoid creating dust.[8] Carefully sweep or shovel the material into
a suitable, closed container for disposal.[7]

o Decontamination: Wash the spill area thoroughly after material pick-up is complete.

» Disposal: Dispose of the collected material and any contaminated cleaning supplies as
hazardous waste.[7]

Disposal Workflow and Logical Relationships

The following diagram outlines the procedural workflow for the proper disposal of 4-Chloro-6,7-
dimethoxyquinazolin-2-amine waste.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/2-amino-4-chloro-6-7-dimethoxyquinazoline-pd180630121541.html
https://www.echemi.com/sds/2-amino-4-chloro-6-7-dimethoxyquinazoline-pd180630121541.html
https://www.echemi.com/sds/2-amino-4-chloro-6-7-dimethoxyquinazoline-pd180630121541.html
https://www.fishersci.com/store/msds?partNumber=AAH2840514&productDescription=4-CHLRO-67-DIMETHOXYQUINAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2840514&productDescription=4-CHLRO-67-DIMETHOXYQUINAZ+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1313281?utm_src=pdf-body
https://www.benchchem.com/product/b1313281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(Unused Reagent, Contaminated Materials)

'

Consult Safety Data Sheet (SDS)
& Local Regulations

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate Waste
(Solid Chemical Waste)

Package in a Suitable,
Labeled, Closed Container

Store in a Designated
Hazardous Waste Accumulation Area

Contact Licensed
Hazardous Waste Disposal Service

Complete Hazardous Waste Manifest
(Documentation)

Arrange for Waste Pickup
& Transport by Licensed Hauler

Final Disposal at a Permitted
TSDF (Treatment, Storage, and Disposal Facility)

Click to download full resolution via product page

Caption: Workflow for the disposal of 4-Chloro-6,7-dimethoxyquinazolin-2-amine.
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Procedural Disposal Plan

Step 1: Waste Identification and Segregation

« |dentify all waste containing 4-Chloro-6,7-dimethoxyquinazolin-2-amine, including unused
product, reaction byproducts, and contaminated materials (e.g., filter paper, gloves,
containers).

¢ Segregate this waste into a dedicated, compatible, and clearly labeled hazardous waste
container.[7] Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

Step 2: Packaging and Labeling
o Ensure the waste container is in good condition and not leaking.[9]
e The container must be kept tightly closed except when adding waste.[1][7]

o Label the container clearly as "Hazardous Waste" and include the full chemical name: "4-
Chloro-6,7-dimethoxyquinazolin-2-amine”. The label should also indicate the primary
hazards (e.qg., Irritant, Harmful).

Step 3: Storage

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.[1][7]

e This area should be away from incompatible materials and general laboratory traffic.
Step 4: Professional Disposal

¢ The final disposal must be handled by a licensed and approved waste disposal company.[1]
[2] Do not attempt to dispose of this chemical via standard trash or sewer systems.

o Contact your organization's EHS department to arrange for pickup. They will coordinate with
the professional disposal service.
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» Ahazardous waste manifest will be required to track the waste from the point of generation
to its final disposal site, ensuring a complete chain of custody as mandated by regulations
like RCRA.[5]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of 4-Chloro-6,7-dimethoxyquinazolin-2-amine, upholding their
commitment to safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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